![molecular formula C10H12N2O5 B2426759 2-[(2-Methoxyethyl)amino]-5-nitrobenzoic acid CAS No. 854357-45-2](/img/structure/B2426759.png)
2-[(2-Methoxyethyl)amino]-5-nitrobenzoic acid
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Overview
Description
“2-[(2-Methoxyethyl)amino]-5-nitrobenzoic acid” is a chemical compound with the molecular formula C10H12N2O5 . It is used for proteomics research .
Molecular Structure Analysis
The molecular weight of “this compound” is 240.21 . The molecular structure can be represented by the formula C10H12N2O5 .Physical And Chemical Properties Analysis
Amino acids, which “this compound” is a derivative of, are colorless, crystalline substances. They have a high melting point (200-300°C) due to ionic properties . The physical state of “this compound” is solid, and it should be stored at room temperature .Scientific Research Applications
1. Solubility Studies and Modeling
Research involving similar compounds, such as 2-methoxybenzoic acid and 4-methoxybenzoic acid, has focused on determining their solubility in various solvents. These studies are crucial for understanding the physicochemical properties of such compounds. For example, the solubility of various nitrobenzoic acids, including 2-methoxybenzoic acid, in 2-methoxyethanol was investigated, providing valuable data for Abraham model correlations, which are essential for predicting solute transfer into organic solvents (Hart et al., 2015).
2. Crystal Structure Analysis
The structural analysis of compounds similar to 2-[(2-Methoxyethyl)amino]-5-nitrobenzoic acid has been a subject of interest. For instance, the crystal structure of 5-amino-2-nitrobenzoic acid was determined, providing insights into intermolecular interactions and molecular arrangement in the crystalline state. Such studies are significant for understanding the molecular properties and potential applications of these compounds (Mrozek & Głowiak, 2004).
3. Chemical Synthesis and Applications
Research on chemically related compounds includes exploring their synthesis and potential applications. For example, the synthesis of various nitro and amino derivatives of acronycine, which includes the reaction of 2-chloro-3-nitrobenzoic acid, has been investigated for their cytotoxic activities. These studies contribute to the development of new pharmaceutical compounds and understanding the chemical reactivity of nitrobenzoic acids (Elomri et al., 1999).
4. Analytical Applications
Compounds like this compound can also be utilized in analytical chemistry. For example, 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole has been used as a fluorescent labeling reagent for high-performance liquid chromatography of amino acids. This illustrates the potential of nitrobenzoic acid derivatives in enhancing analytical techniques (Watanabe & Imai, 1981).
Safety and Hazards
properties
IUPAC Name |
2-(2-methoxyethylamino)-5-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O5/c1-17-5-4-11-9-3-2-7(12(15)16)6-8(9)10(13)14/h2-3,6,11H,4-5H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNPQOPWOYVMQNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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